N-[(3,5-difluorophenyl)acetyl]-l-alanyl-2-phenylglycine-1,1-dimethylethyl ester

• IUPAC Name: tert-butyl 2-[[(2S)-2-[[2-(3,5-difluorophenyl)acetyl]amino]propanoyl]amino]-2-phenylacetate
• InChI: InChI=1S/C23H26F2N2O4/c1-14(26-19(28)12-15-10-17(24)13-18(25)11-15)21(29)27-20(16-8-6-5-7-9-16)22(30)31-23(2,3)4/h5-11,13-14,20H,12H2,1-4H3,(H,26,28)(H,27,29)/t14-,20?/m0/s1
• InChI Key: DWJXYEABWRJFSP-PVCZSOGJSA-N
• Canonical SMILES: CC(C(=O)NC(C1=CC=CC=C1)C(=O)OC(C)(C)C)NC(=O)CC2=CC(=CC(=C2)F)F
• Isomeric SMILES: C[C@@H](C(=O)NC(C1=CC=CC=C1)C(=O)OC(C)(C)C)NC(=O)CC2=CC(=CC(=C2)F)F
• Molecular Formula: C23H26F2N2O4
• Molecular Weight: 432.5 g/mol

Description

N-[(3,5-difluorophenyl)acetyl]-l-alanyl-2-phenylglycine-1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C23H26F2N2O4 and its molecular weight is 432.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[(3,5-difluorophenyl)acetyl]-l-alanyl-2-phenylglycine-1,1-dimethylethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(3,5-difluorophenyl)acetyl]-l-alanyl-2-phenylglycine-1,1-dimethylethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Enzymatic Hydrolysis Applications : The compound has been studied for its enzymatic hydrolysis properties. For instance, the hydrolysis of methyl d,l-3,3-difluorophenyl alanate and its derivatives by subtilisin, resulting in the formation of 3,3-difluoro-l-amino acids or N-acetylamino acids, demonstrates the compound's potential in enzymatic reactions and synthesis of specific amino acids (Ayi, Guedj, & Septe, 1995).

• Synthesis of Amino Acids and Derivatives : Research on the synthesis of N-[(6-diphenylmethylthio)-9-purinyl]acetylamino acids and N-(6-thio-9-purinyl)acetylamino acids demonstrates the applicability of similar compounds in the preparation of complex amino acid derivatives (Kaverzneva, Kiseleva, & Deeva, 1971).

• Chiral Stationary Phases for Chromatography : The compound's derivatives have been used in the preparation of novel brush-type chiral stationary phases. These phases are crucial for enantioselective separations in chromatography, highlighting the compound's role in analytical chemistry (Qi, 2015).

• Coordination Chemistry and Metal Complexes : Studies on complexes of palladium(II) with C-phenylglycine and its derivatives, including cyclopalladation of N,N-dimethyl-C-phenylglycine ethyl ester, show the compound's potential in coordination chemistry and the formation of metal complexes (Ryabov, Polyakov, & Yatsimirsky, 1984).

• Medicinal Chemistry and Drug Development : The compound has been investigated in the context of Alzheimer's disease. As a γ-secretase inhibitor, it reduces beta-amyloid peptide levels in the brain, suggesting its potential in the development of treatments for neurodegenerative diseases (Dovey et al., 2000).

• Regenerative Medicine and Stem Cell Research : The compound, as a γ-secretase inhibitor, has been used in studies related to embryonic stem cell differentiation into intestinal lineages. This highlights its role in stem cell research and potential applications in regenerative medicine (Ogaki, Shiraki, Kume, & Kume, 2013).